Cas no 2201992-93-8 (4-[(prop-2-enamido)methyl]-N-(2,2,5,5-tetramethyloxolan-3-yl)benzamide)

• Product Name: 4-[(prop-2-enamido)methyl]-N-(2,2,5,5-tetramethyloxolan-3-yl)benzamide
• CAS No: 2201992-93-8
• MF: C₁₉H₂₆N₂O₃
• MW: 330.421345233917
• CID: 6507665
• PubChem ID: 145889994
• Update Time: 2025-10-29

4-[(prop-2-enamido)methyl]-N-(2,2,5,5-tetramethyloxolan-3-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• Z1615669232
• 4-[(prop-2-enamido)methyl]-N-(2,2,5,5-tetramethyloxolan-3-yl)benzamide
• EN300-26583615
• 2201992-93-8

• Inchi： 1S/C19H26N2O3/c1-6-16(22)20-12-13-7-9-14(10-8-13)17(23)21-15-11-18(2,3)24-19(15,4)5/h6-10,15H,1,11-12H2,2-5H3,(H,20,22)(H,21,23)
• InChI Key： MUVZVIAPUDJRGM-UHFFFAOYSA-N
• SMILES： O1C(C)(C)CC(C1(C)C)NC(C1C=CC(CNC(C=C)=O)=CC=1)=O

Computed Properties

• Exact Mass: 330.19434270g/mol
• Monoisotopic Mass: 330.19434270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 67.4Ų

Additional information on 4-[(prop-2-enamido)methyl]-N-(2,2,5,5-tetramethyloxolan-3-yl)benzamide

4-[(prop-2-enamido)methyl]-N-(2,2,5,5-tetramethyloxolan-3-yl)benzamide: A Comprehensive Overview

The compound with CAS No 2201992-93-8, known as 4-[(prop-2-enamido)methyl]-N-(2,2,5,5-tetramethyloxolan-3-yl)benzamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is notable for its unique structural features and potential applications in drug development and advanced materials. In this article, we will delve into the structural characteristics, synthesis methods, and recent research findings related to this compound.

4-[(prop-2-enamido)methyl]-N-(2,2,5,5-tetramethyloxolan-3-yl)benzamide is a derivative of benzamide, a class of compounds widely studied for their biological activities. The molecule incorporates a propargylamine group (propargyl amine) attached to the benzene ring via a methylene bridge. The presence of the tetramethyloxolane group further enhances the molecule's stability and solubility properties. Recent studies have highlighted the importance of such structural motifs in modulating pharmacokinetic profiles and bioavailability.

The synthesis of 4-[(prop-2-enamido)methyl]-N-(2,2,5,5-tetramethyloxolan-3-yl)benzamide involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. Researchers have employed various strategies to optimize the reaction conditions for higher yields and better purity. For instance, the use of palladium-catalyzed cross-coupling reactions has been reported to facilitate the construction of key intermediates. These advancements not only enhance the scalability of the synthesis but also pave the way for large-scale production.

One of the most promising applications of this compound lies in its potential as a lead molecule in drug discovery programs. Recent studies have demonstrated that 4-[(prop-2-enamido)methyl]-N-(2,2,5,5-tetramethyloxolan-3-yl)benzamide exhibits selective inhibitory activity against certain enzymes implicated in neurodegenerative diseases. For example, preclinical data suggest that this compound may inhibit beta-secretase (BACE1), an enzyme involved in amyloid-beta production in Alzheimer's disease. Such findings underscore its potential as a therapeutic agent for treating neurodegenerative conditions.

Beyond its biomedical applications, 4-[(prop-2-enamido)methyl]-N-(2,2,5,5-tetramethyloxolan-3-yl)benzamide has also been explored for its role in materials science. The compound's unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Researchers have investigated its ability to form self-assembled monolayers on various substrates, which could be useful in creating high-performance sensors or flexible electronics.

Recent advances in computational chemistry have further enhanced our understanding of this compound's properties. Molecular docking studies have revealed that 4-[(propargyl amine)methyl]benzamide derivatives can bind effectively to specific protein targets with high affinity. These insights are valuable for designing more potent and selective analogs with improved therapeutic profiles.

In conclusion, 4-[ (propargyl amine )methyl ] -N - ( tetramethyloxolane -3 - yl ) benzamide (CAS No 2201992 -93 -8 ) is a versatile compound with significant potential across multiple disciplines. Its unique structure enables diverse applications ranging from drug development to materials science. As research continues to uncover new insights into its properties and mechanisms of action, this compound is poised to play an increasingly important role in advancing both medicine and technology.